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Compound of Interest

Compound Name: Lupinine, acrylate (ester)

CAS No.: 60537-74-8

Cat. No.: B1675506

Get Quote

Executive Summary & Chemical Identity
O-Acryloyllupinine (Systematic Name: [(1R,9aR)-1,3,4,6,7,8,9,9a-octahydro-2H-quinolizin-1-

yl]methyl prop-2-enoate) is a functional chiral monomer derived from the quinolizidine alkaloid

(-)-lupinine.[1] It serves as a critical intermediate in the synthesis of pH-responsive hydrogels,

chiral stationary phases (CSPs) for chromatography, and molecularly imprinted polymers

(MIPs).

Its acryloyl moiety provides a vinyl "handle" for radical polymerization, while the bicyclic

lupinine core imparts chirality and pH-sensitivity (pKa ~9.[1]0) due to the tertiary amine.[1]
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Parameter Technical Specification

CAS Number 60537-74-8

Molecular Weight 223.31 g/mol

Molecular Formula C₁₃H₂₁NO₂

Physical State
Viscous yellowish oil (monomer); Solid

(polymer)

Solubility
Soluble in DCM, CHCl₃, MeOH, EtOH; Sparingly

soluble in water (pH dependent)

pKa ~9.1 (Quinolizidine nitrogen)

Chirality
(1R, 9aR) configuration derived from natural (-)-

lupinine

Synthesis & Fabrication Protocol
The synthesis of O-acryloyllupinine requires strict anhydrous conditions to prevent hydrolysis of

the acryloyl chloride reactant and premature polymerization of the product.[1]

Reaction Mechanism
The synthesis follows a nucleophilic acyl substitution (Schotten-Baumann type conditions)

where the primary hydroxyl group of (-)-lupinine attacks the carbonyl carbon of acryloyl

chloride.[1]
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Figure 1: Synthetic pathway for O-acryloyllupinine via esterification.[1]

Detailed Experimental Protocol
Reagents:

(-)-Lupinine (1.0 eq, recrystallized)[1]

Acryloyl chloride (1.2 eq, freshly distilled)

Triethylamine (TEA) (1.5 eq, dried over KOH)

Dichloromethane (DCM) (Anhydrous)

Inhibitor: Hydroquinone (trace)[1]

Step-by-Step Methodology:

Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar and nitrogen inlet, dissolve (-)-lupinine (2.0 g, 11.8 mmol) in 50 mL

anhydrous DCM.

Base Addition: Add TEA (2.5 mL, 17.7 mmol) to the solution. Cool the mixture to 0°C using

an ice-salt bath.

Acylation: Add acryloyl chloride (1.15 mL, 14.2 mmol) dropwise over 30 minutes via a

pressure-equalizing addition funnel. Critical: Maintain temperature < 5°C to prevent side

reactions.[1]

Reaction: Allow the reaction to warm to room temperature and stir for 12 hours under

nitrogen. The solution will turn cloudy as TEA·HCl salts precipitate.[1]

Quenching: Filter off the precipitated salts. Wash the organic filtrate with saturated NaHCO₃

(2 x 30 mL) to remove excess acid, followed by brine (1 x 30 mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1675506/docs?utm_src=pdf-body-img#o-acryloyllupinine-technical-monograph-synthesis-guide-1
https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://webbook.nist.gov/cgi/cbook.cgi?ID=5117-12-4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675506?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under

reduced pressure (keep bath < 30°C to avoid polymerization).

Isolation: Purify the crude oil via flash column chromatography (Silica gel, Eluent:

CHCl₃/MeOH 95:5).

Yield: Expect a pale yellow viscous oil (Yield: ~75-85%).

Structural Characterization & Validation
To ensure scientific integrity, the synthesized monomer must be validated using ¹H NMR and IR

spectroscopy.

¹H NMR Diagnostic Signals (CDCl₃, 400 MHz)
Proton Moiety

Chemical Shift (δ
ppm)

Multiplicity Interpretation

Vinyl (cis) 6.40 dd
Acrylate terminal

alkene

Vinyl (trans) 6.12 dd
Acrylate terminal

alkene

Vinyl (gem) 5.82 dd
Acrylate terminal

alkene

-O-CH₂- 4.15 - 4.25 m

Ester methylene

(diagnostic shift

downfield)

H-10 (Bridge) 1.50 - 3.00 m

Quinolizidine ring

protons (complex

envelope)

FTIR Fingerprint[1]
1725 cm⁻¹: Strong C=O stretching (Ester).[1]

1635 cm⁻¹: C=C stretching (Vinyl group).[1]
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2700-2800 cm⁻¹: Bohlmann bands (Diagnostic for trans-quinolizidine ring fusion).[1]

Applications in Polymer Science
O-acryloyllupinine is rarely used as a standalone therapeutic but rather as a functional

monomer for advanced materials.[1]

Application Logic Flow
The following diagram illustrates how the monomer is processed into functional materials.
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Figure 2: Downstream processing of O-acryloyllupinine into functional materials.[1]

Key Use Cases
Chiral Resolution (CSP): Polymers of O-acryloyllupinine retain the distinct chiral

configuration of the alkaloid.[1] When grafted onto silica beads, they serve as stationary

phases for separating enantiomers of pharmaceutical drugs.
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pH-Sensitive Drug Delivery: The tertiary amine in the lupinine ring becomes protonated at

physiological pH (acidic microenvironments, e.g., tumors). Hydrogels incorporating this

monomer swell in acidic conditions, releasing encapsulated payloads.

Molecular Imprinting: Used as a functional monomer to create binding cavities specific to

acidic templates (due to the basic nitrogen) or transition metals.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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